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Compound of Interest

Compound Name: 4,6-Dihydroxynicotinamide

CAS No.: 5466-41-1

Cat. No.: B1505835

Get Quote

Executive Summary & Immediate Action
Do not dispose of 4,6-Dihydroxynicotinamide down the drain. While this compound is not

classified as an acutely toxic P-listed waste (like cyanides), it is a nitrogen-bearing organic solid

that requires thermal destruction via a licensed hazardous waste contractor.[1][2] Improper

disposal risks environmental accumulation and regulatory non-compliance (RCRA).

Urgency Level:ROUTINE - HAZARDOUS (Requires standard organic waste protocols).
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Parameter Detail

Chemical Name 4,6-Dihydroxynicotinamide

Synonyms
4,6-dihydroxypyridine-3-carboxamide; 4,6-

Pyrimidinediol (analogous structure)

CAS Number 7096-25-5

Physical State Solid (Yellow-orange or white powder)

Primary Hazards
Irritant (Skin H315, Eye H319, Respiratory

H335)

RCRA Status
Non-listed (treat as General Organic Waste

unless mixed with listed solvents)

Technical Rationale: The "Why" Behind the Protocol
As scientists, we do not simply follow rules; we manage risk based on chemical properties. The

disposal protocols below are designed based on the following mechanistic principles:

Nitrogenous Waste & Thermal Destruction
4,6-Dihydroxynicotinamide contains a pyridine ring structure. Unlike simple carbon chains,

the nitrogen content presents a specific challenge.

The Logic: We prioritize incineration over landfilling.

The Mechanism: High-temperature incineration (typically >1000°C) ensures the complete

cleavage of the heterocyclic ring. Incomplete combustion or low-temperature oxidation could

release nitrogen oxides (NOx) or unreacted pyridine derivatives into the atmosphere.

Professional incineration facilities utilize scrubbers to capture these byproducts.

Solubility & Water Protection
While nicotinamide derivatives often exhibit varying degrees of water solubility, 4,6-
dihydroxynicotinamide should be treated as sparingly soluble in standard wastewater

streams.
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The Risk: Discharging into the sink can lead to precipitation in plumbing traps or pass-

through into municipal water systems where it acts as a nutrient source (nitrogen) for

microbial overgrowth (eutrophication) or persists as a micropollutant.

Chemical Incompatibility[2]
The Hazard: This compound is incompatible with Strong Oxidizing Agents.[3]

Self-Validating Step: Before adding this waste to a bulk container, you must validate that the

container does not contain concentrated nitric acid, perchlorates, or permanganates. Mixing

these can result in rapid exothermic reactions.

Detailed Disposal Procedures
Protocol A: Solid Waste Disposal (Primary Stream)
Use this for pure powder, contaminated weighing boats, or spill cleanup residues.[1][2]

Segregation: Obtain a dedicated hazardous waste container labeled "Solid Organic Waste."

Validation: Ensure the container is compatible (HDPE or Glass) and free of liquid

oxidizers.

Collection: Transfer the solid material into the container.

Dust Control: If the powder is fine, dampen slightly with an inert solvent (like water or

ethanol) only if necessary to prevent airborne dust during transfer.

Labeling: Affix a hazardous waste tag.

Must Include: "4,6-Dihydroxynicotinamide," "Irritant," and the start date of accumulation.

Handoff: Seal the container tightly. Schedule pickup with your facility's licensed hazardous

waste contractor for Incineration.

Protocol B: Liquid Waste Disposal (Solutions)
Use this if the compound is dissolved in solvents (e.g., DMSO, Methanol, Water).[1][2]
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Characterization: Identify the primary solvent.

Scenario 1 (Organic Solvent): Dispose of in "Non-Halogenated Organic Solvents" carboy

(unless halogenated solvents are present).

Scenario 2 (Aqueous Solution): Dispose of in "Aqueous Organic Waste" carboy. Do not

neutralize and pour down the drain.

pH Check (Self-Validating Step):

Check the pH of the waste carboy before addition. Ensure the solution is not extremely

acidic (< pH 2) or basic (> pH 12) if your facility requires pH neutralization prior to pickup,

though most contractors accept wide pH ranges.

Handoff: Cap container. Request pickup for Fuel Blending or Incineration.

Protocol C: Contaminated Packaging
Empty Containers: If the bottle is "RCRA Empty" (<3% residue by weight), triple rinse the

bottle with a compatible solvent (collect the rinsate as Liquid Waste - Protocol B).

Defacing: Deface the original label.

Disposal: Discard the rinsed, defaced bottle in standard lab trash or glass recycling

(depending on local policy).

Spill Response & Decontamination
For small benchtop spills (< 50g).[1][2]

PPE Required: Nitrile gloves, safety goggles, and lab coat. Use an N95 respirator if dust is

visible.

Containment: Do not dry sweep if dust generation is likely. Cover with a damp paper towel.

Cleanup: Scoop up the material and place it in the Solid Waste container (Protocol A).

Surface Decontamination: Wipe the surface with 70% Ethanol followed by soap and water.
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Why Ethanol? It effectively solubilizes residual organic traces better than water alone.

Decision Logic Visualization
The following diagram illustrates the operational workflow for determining the correct disposal

path.
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Figure 1: Decision matrix for segregating and disposing of 4,6-Dihydroxynicotinamide waste

streams to ensure regulatory compliance and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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